Cas no 904677-81-2 (3-(2-methylpyrrolidin-1-yl)propan-1-amine)
3-(2-methylpyrrolidin-1-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(2-methylpyrrolidin-1-yl)propan-1-amine
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- MDL: MFCD12814306
- Inchi: 1S/C8H18N2/c1-8-4-2-6-10(8)7-3-5-9/h8H,2-7,9H2,1H3
- InChI Key: IIHQYQVGFVPFFI-UHFFFAOYSA-N
- SMILES: C(N)CCN1CCCC1C
3-(2-methylpyrrolidin-1-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM432611-1g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95%+ | 1g |
$1083 | 2024-07-20 | |
| Enamine | EN300-2009309-1g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95% | 1g |
$943.0 | 2023-09-16 | |
| Enamine | EN300-2009309-5g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95% | 5g |
$2732.0 | 2023-09-16 | |
| Enamine | EN300-2009309-10g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95% | 10g |
$4052.0 | 2023-09-16 | |
| Enamine | EN300-2009309-0.05g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95% | 0.05g |
$218.0 | 2023-09-16 | |
| Enamine | EN300-2009309-0.1g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95% | 0.1g |
$326.0 | 2023-09-16 | |
| Enamine | EN300-2009309-0.25g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95% | 0.25g |
$466.0 | 2023-09-16 | |
| Enamine | EN300-2009309-0.5g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95% | 0.5g |
$735.0 | 2023-09-16 | |
| Enamine | EN300-2009309-1.0g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95% | 1g |
$943.0 | 2023-06-01 | |
| Enamine | EN300-2009309-2.5g |
3-(2-methylpyrrolidin-1-yl)propan-1-amine |
904677-81-2 | 95% | 2.5g |
$1848.0 | 2023-09-16 |
3-(2-methylpyrrolidin-1-yl)propan-1-amine Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(2-methylpyrrolidin-1-yl)propan-1-amine
Introduction to 3-(2-methylpyrrolidin-1-yl)propan-1-amine (CAS No. 904677-81-2) and Its Emerging Applications in Chemical Biology
3-(2-methylpyrrolidin-1-yl)propan-1-amine, identified by the chemical identifier CAS No. 904677-81-2, is a heterocyclic amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a methylpyrrolidine scaffold linked to a propylamine moiety, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. The pyrrolidine ring, a common motif in biologically active molecules, contributes to the compound's solubility, metabolic stability, and interactions with biological targets. The presence of the methyl group at the 2-position of the pyrrolidine ring further modulates its pharmacokinetic and pharmacodynamic profiles, enhancing its potential as a pharmacophore.
The synthesis of 3-(2-methylpyrrolidin-1-yl)propan-1-amine involves multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques align with the growing demand for efficient and sustainable synthetic routes in drug discovery.
Recent studies have highlighted the therapeutic potential of 3-(2-methylpyrrolidin-1-yl)propan-1-amine in addressing neurological disorders. Its structural similarity to known bioactive compounds suggests that it may interact with neurotransmitter receptors and ion channels. For instance, preliminary in vitro assays indicate that this compound exhibits moderate affinity for serotonin receptors, which could be exploited for the development of novel antidepressants or anxiolytics. The methylpyrrolidine core is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in small molecule drugs targeting central nervous system (CNS) disorders.
In addition to its neurological applications, 3-(2-methylpyrrolidin-1-yl)propan-1-amine has shown promise in anti-inflammatory research. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Preclinical studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The propan-1-amine side chain contributes to its ability to interact with heme-containing proteins, which are critical in inflammatory signaling cascades.
The compound's potential extends to oncology as well. Emerging evidence suggests that 3-(2-methylpyrrolidin-1-yl)propan-1-amine can disrupt tumor microenvironments by interfering with growth factor receptor signaling. Its ability to penetrate the blood-brain barrier makes it an attractive candidate for treating brain tumors, which often exhibit resistance to conventional therapies. The methylpyrrolidine moiety plays a crucial role in this context, as it enhances blood-brain barrier penetration while maintaining sufficient lipophilicity for effective drug delivery.
Advances in computational chemistry have further accelerated the development of derivatives of 3-(2-methylpyrrolidin-1-yl)propan-1-amine. Molecular docking simulations and virtual screening have identified structural modifications that could enhance binding affinity and reduce off-target effects. These computational approaches are complemented by high-throughput screening (HTS) techniques, which allow for rapid evaluation of large libraries of compounds. The integration of machine learning algorithms into these processes has improved the accuracy of predictive models, enabling researchers to design more effective analogs with fewer experimental trials.
The pharmacokinetic profile of 3-(2-methylpyrrolidin-1-yl)propan-1-amine is another area of active investigation. Studies using animal models have revealed that this compound exhibits favorable bioavailability and metabolic stability. The methylpyrrolidine ring contributes to its resistance to degradation by cytochrome P450 enzymes, prolonging its half-life in vivo. This characteristic is particularly advantageous for chronic therapeutic applications, where sustained drug levels are essential for efficacy.
Recent clinical trials have begun to explore the safety and efficacy of 3-(2-methylpyrrolidin-1-yl)propan-1-amine in humans. Phase I studies have reported acceptable tolerability profiles, with mild adverse effects primarily related to gastrointestinal discomfort. These findings support further development into Phase II trials for specific indications such as depression and chronic pain management. The compound's dual modulation of serotonin receptors and inflammatory pathways positions it as a multitargeted therapeutic agent with broad clinical utility.
The future of 3-(2-methylpyrrolidin-1-yl)propan-1-amine research lies in its interdisciplinary application across chemistry, biology, and medicine. Collaborative efforts between synthetic chemists and biologists are essential for optimizing its structure-function relationships. Furthermore, interdisciplinary approaches combining experimental data with computational modeling will be crucial for unraveling its complex interactions within biological systems.
In conclusion,3-(2-methylpyrrolidin - 1 - yl ) propan - 1 - amine ( CAS No . 904677 - 81 - 2 ) represents a significant advancement in medicinal chemistry with diverse therapeutic implications . Its unique structural features , coupled with emerging preclinical data , make it a compelling candidate for further development . As research progresses , this compound is poised to contribute substantially to the treatment of neurological , inflammatory , and oncological disorders .
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